Cas no 1396876-10-0 (1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea)
1-Cyclohexyl-3-(pyridin-3-yl)methyl-3-[2-(thiophen-2-yl)ethyl]urea is a synthetic urea derivative featuring a cyclohexyl group, a pyridinylmethyl moiety, and a thiophenylethyl substituent. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its multifunctional structure, which allows for versatile reactivity and binding interactions. The presence of both heterocyclic (pyridine and thiophene) and aliphatic (cyclohexyl) components enhances its applicability in drug design, particularly for targeting receptors or enzymes with mixed hydrophobic and polar binding sites. Its well-defined molecular architecture facilitates precise modifications for structure-activity relationship studies. The compound's stability under standard conditions further supports its utility in synthetic and medicinal chemistry applications.

1396876-10-0 structure
Product name:1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea
1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties
Names and Identifiers
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- 1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea
- AKOS024522467
- F5854-1969
- 1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
- 3-cyclohexyl-1-(pyridin-3-ylmethyl)-1-(2-thiophen-2-ylethyl)urea
- VU0523921-1
- 1396876-10-0
- 3-cyclohexyl-1-(pyridin-3-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea
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- Inchi: 1S/C19H25N3OS/c23-19(21-17-7-2-1-3-8-17)22(12-10-18-9-5-13-24-18)15-16-6-4-11-20-14-16/h4-6,9,11,13-14,17H,1-3,7-8,10,12,15H2,(H,21,23)
- InChI Key: CCQIPUZKRRNSAY-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CCN(CC1C=NC=CC=1)C(NC1CCCCC1)=O
Computed Properties
- Exact Mass: 343.17183360g/mol
- Monoisotopic Mass: 343.17183360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.5Ų
- XLogP3: 3.5
1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5854-1969-2mg |
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea |
1396876-10-0 | 2mg |
$59.0 | 2023-09-09 | ||
Life Chemicals | F5854-1969-5mg |
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea |
1396876-10-0 | 5mg |
$69.0 | 2023-09-09 | ||
Life Chemicals | F5854-1969-3mg |
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea |
1396876-10-0 | 3mg |
$63.0 | 2023-09-09 | ||
Life Chemicals | F5854-1969-4mg |
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea |
1396876-10-0 | 4mg |
$66.0 | 2023-09-09 | ||
Life Chemicals | F5854-1969-10μmol |
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea |
1396876-10-0 | 10μmol |
$69.0 | 2023-09-09 | ||
Life Chemicals | F5854-1969-10mg |
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea |
1396876-10-0 | 10mg |
$79.0 | 2023-09-09 | ||
Life Chemicals | F5854-1969-2μmol |
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea |
1396876-10-0 | 2μmol |
$57.0 | 2023-09-09 | ||
Life Chemicals | F5854-1969-1mg |
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea |
1396876-10-0 | 1mg |
$54.0 | 2023-09-09 | ||
Life Chemicals | F5854-1969-5μmol |
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea |
1396876-10-0 | 5μmol |
$63.0 | 2023-09-09 |
1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea Related Literature
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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